3-Phenyl-3,3a,4,6,7,7a-hexahydro-2H-pyrano[4,3-b]pyrrole-1-carboxamide

• IUPAC Name: 3-phenyl-3,3a,4,6,7,7a-hexahydro-2H-pyrano[4,3-b]pyrrole-1-carboxamide
• InChI: InChI=1S/C14H18N2O2/c15-14(17)16-8-11(10-4-2-1-3-5-10)12-9-18-7-6-13(12)16/h1-5,11-13H,6-9H2,(H2,15,17)
• InChI Key: XHKRYPHYFLZZIA-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2C1N(CC2C3=CC=CC=C3)C(=O)N
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol
• CAS No.: 2408974-42-3

Description

3-Phenyl-3,3a,4,6,7,7a-hexahydro-2H-pyrano[4,3-b]pyrrole-1-carboxamide is a chemical compound that has gained considerable attention in scientific research. It is a heterocyclic compound that has been synthesized using various methods.

Scientific Research Applications

Chemical Synthesis and Characterization

Research has been conducted on the synthesis of related heterocyclic compounds, indicating a broad interest in their potential applications. For example, studies on pyrrole-2,3-diones and their reactions with hydrazine hydrate and o-phenylenediamine to yield various derivatives underline the chemical versatility and potential utility of related structures in developing novel compounds with specific properties (Sarıpınar et al., 2007).

Antimicrobial Activity

Compounds within this chemical class have been explored for their antimicrobial properties. For instance, novel 2-imino-5-hydroxymethyl-8-methyl-2H-pyrano[2,3-c]pyridine-3-(N-aryl) carboxamides demonstrated significant activity against bacterial or fungal strains, highlighting the potential of such compounds in developing new antimicrobial agents (Zhuravel et al., 2005).

Molecular Modeling and Receptor Affinity

Studies on the cannabinoid receptor affinity and molecular modeling of related compounds, such as 1-phenyl-5-(1H-pyrrol-1-yl)pyrazole-3-carboxamides, have provided insights into the interaction between these compounds and biological receptors, offering a pathway to the design of drugs with targeted effects (Silvestri et al., 2008).

Synthesis Methodologies

Innovative synthesis methodologies for related compounds, such as the use of heteropolyacids in the synthesis of pyrazolo[3,4-d]pyrimidin-4[5H]-ones, showcase the ongoing development of more efficient and versatile chemical synthesis techniques (Heravi et al., 2007).

Catalysis and Chemical Transformations

The exploration of novel catalytic methods and chemical transformations for the synthesis of complex heterocyclic compounds, including pyranopyrazoles and pyrazolopyrimidines, demonstrates the chemical community's interest in expanding the toolkit for creating molecules with potential utility in various fields (Al-Amiery et al., 2012).